Cas no 50590-06-2 (3,5-dimethyl-4-nitrophenyl dimethyl phosphate)

• Product Name: 3,5-dimethyl-4-nitrophenyl dimethyl phosphate
• CAS No: 50590-06-2
• MF: C₁₀H₁₄NO₆P
• MW: 275.195024013519
• CID: 1567722
• PubChem ID: 3039451
• Update Time: 2025-04-21

3,5-dimethyl-4-nitrophenyl dimethyl phosphate Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-nitrophenyl dimethyl phosphate
• phosphoric acid, 3,5-dimethyl-4-nitrophenyl dimethyl ester
• (3,5-dimethyl-4-nitrophenyl) dimethyl phosphate
• Phosphoric acid 3,5-dimethyl-4-nitrophenyldimethyl ester
• CHEMBL158876
• DTXSID30198626
• Dimethyl 3,5-dimethyl-4-nitrophenyl phosphate
• 50590-06-2
• Phosphoric acid, dimethyl 3,5-dimethyl-4-nitrophenyl ester

• Inchi： 1S/C10H14NO6P/c1-7-5-9(17-18(14,15-3)16-4)6-8(2)10(7)11(12)13/h5-6H,1-4H3
• InChI Key： CSEMVYTXVZNGDN-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OC)OC1C=C(C)C(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.05592
• Monoisotopic Mass: 275.05587416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 87.9